Cas no 1330532-98-3 (tert-Butyl (6-aminopyrimidin-4-yl)carbamate)

Technical Introduction: tert-Butyl (6-aminopyrimidin-4-yl)carbamate is a versatile intermediate in organic synthesis, particularly valued for its role in pharmaceutical and agrochemical applications. The compound features a pyrimidine core with both an amino group and a tert-butoxycarbonyl (Boc) protecting group, enabling selective functionalization under mild conditions. Its stability and solubility in common organic solvents facilitate straightforward handling in multi-step syntheses. The Boc group can be readily deprotected under acidic conditions, making it useful for constructing complex heterocyclic scaffolds. This reagent is particularly advantageous in medicinal chemistry for the development of kinase inhibitors and nucleoside analogs. Its well-defined reactivity profile ensures reproducibility in synthetic workflows.

tert-Butyl (6-aminopyrimidin-4-yl)carbamate structure

1330532-98-3 structure

Product Name:tert-Butyl (6-aminopyrimidin-4-yl)carbamate

CAS No:1330532-98-3

MF:C₉H₁₄N₄O₂

MW:210.233061313629

MDL:MFCD22690803

CID:1079354

PubChem ID:67354425

Update Time:2025-06-09

tert-Butyl (6-aminopyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (6-aminopyrimidin-4-yl)carbamate
- tert-butyl 6-aminopyrimidin-4-ylcarbamate
- 1330532-98-3
- AKOS024463269
- DA-12245
- tert-butyl N-(6-aminopyrimidin-4-yl)carbamate
- CS2607
- CS-0324508
- SB58710
- tert-butyl(6-aminopyrimidin-4-yl)carbamate
- SCHEMBL2298689
- AMY5597
- MDL： MFCD22690803
- Inchi： 1S/C9H14N4O2/c1-9(2,3)15-8(14)13-7-4-6(10)11-5-12-7/h4-5H,1-3H3,(H3,10,11,12,13,14)
- InChI Key： PKHIIDRUXBVFCZ-UHFFFAOYSA-N
- SMILES： O(C(NC1C=C(N)N=CN=1)=O)C(C)(C)C

Computed Properties

Exact Mass: 210.11167570g/mol
Monoisotopic Mass: 210.11167570g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 90.1Å²

tert-Butyl (6-aminopyrimidin-4-yl)carbamate Pricemore >>

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